Cas no 2361657-39-6 (N-({5-hydroxyspiro3.5nonan-6-yl}methyl)prop-2-enamide)

• Product Name: N-({5-hydroxyspiro3.5nonan-6-yl}methyl)prop-2-enamide
• CAS No: 2361657-39-6
• MF: C₁₃H₂₁NO₂
• MW: 223.31134390831
• CID: 5683408
• PubChem ID: 139017252
• Update Time: 2025-07-15

N-({5-hydroxyspiro3.5nonan-6-yl}methyl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• EN300-26573783
• Z3331115587
• N-[(9-Hydroxyspiro[3.5]nonan-8-yl)methyl]prop-2-enamide
• N-({5-hydroxyspiro[3.5]nonan-6-yl}methyl)prop-2-enamide
• 2361657-39-6
• N-({5-hydroxyspiro3.5nonan-6-yl}methyl)prop-2-enamide

• Inchi： 1S/C13H21NO2/c1-2-11(15)14-9-10-5-3-6-13(12(10)16)7-4-8-13/h2,10,12,16H,1,3-9H2,(H,14,15)
• InChI Key： QSVLDSKKLBROTB-UHFFFAOYSA-N
• SMILES： OC1C(CNC(C=C)=O)CCCC21CCC2

Computed Properties

• Exact Mass: 223.157228913g/mol
• Monoisotopic Mass: 223.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 49.3Ų

Additional information on N-({5-hydroxyspiro3.5nonan-6-yl}methyl)prop-2-enamide

Comprehensive Analysis of N-({5-hydroxyspiro[3.5]nonan-6-yl}methyl)prop-2-enamide (CAS No. 2361657-39-6)

The compound N-({5-hydroxyspiro[3.5]nonan-6-yl}methyl)prop-2-enamide (CAS No. 2361657-39-6) is a synthetic organic molecule with a unique spirocyclic structure. Its chemical name reflects the presence of a hydroxyspiro[3.5]nonane core, which is functionalized with a prop-2-enamide group. This structural motif has garnered significant interest in pharmaceutical and materials science research due to its potential applications in drug discovery and polymer chemistry.

Recent advancements in spirocyclic compounds have highlighted their importance in medicinal chemistry. The 5-hydroxyspiro[3.5]nonane scaffold, in particular, is known for its conformational rigidity, which can enhance binding affinity to biological targets. Researchers are increasingly exploring derivatives like N-({5-hydroxyspiro[3.5]nonan-6-yl}methyl)prop-2-enamide for their potential as kinase inhibitors or modulators of protein-protein interactions. These applications align with current trends in precision medicine and targeted therapies.

From a synthetic perspective, the introduction of the prop-2-enamide moiety offers opportunities for further functionalization via click chemistry or radical polymerization. This makes CAS No. 2361657-39-6 a versatile intermediate in the development of smart materials or drug delivery systems. Its compatibility with thiol-ene reactions and other bioorthogonal transformations is particularly noteworthy, as these methods are widely used in bioconjugation and surface modification.

Analytical characterization of N-({5-hydroxyspiro[3.5]nonan-6-yl}methyl)prop-2-enamide typically involves techniques such as NMR spectroscopy, mass spectrometry, and HPLC. The compound's hydroxyl group and acrylamide functionality provide distinct spectroscopic signatures, facilitating quality control in research settings. Purity standards for this compound often exceed 95%, making it suitable for high-throughput screening and structure-activity relationship studies.

In the context of green chemistry, there is growing interest in sustainable synthesis routes for spirocyclic acrylamides. Recent publications have explored catalytic asymmetric methods to access enantiopure forms of CAS No. 2361657-39-6, addressing the demand for chiral building blocks in drug development. These innovations respond to the pharmaceutical industry's focus on stereoselective synthesis and reduced environmental impact.

The stability profile of N-({5-hydroxyspiro[3.5]nonan-6-yl}methyl)prop-2-enamide under various conditions has been investigated for storage and handling recommendations. While the compound is generally stable at room temperature when protected from light and moisture, its acrylamide group may participate in Michael addition reactions under basic conditions. This reactivity is both a consideration for storage and an advantage for synthetic applications.

Emerging research suggests potential biomedical applications for derivatives of CAS No. 2361657-39-6 in neurodegenerative disease research. The spiro[3.5]nonane framework shows promise in crossing the blood-brain barrier, a critical factor in central nervous system drug development. This aligns with current searches for "blood-brain barrier permeable compounds" and "neuroprotective small molecules" in scientific databases.

From a commercial perspective, N-({5-hydroxyspiro[3.5]nonan-6-yl}methyl)prop-2-enamide is available from specialty chemical suppliers with various packaging options for research-scale quantities. The compound's price reflects the complexity of its synthesis and the purity requirements for research applications. Procurement specialists often search for "high-purity spirocyclic compounds" or "custom synthesis of functionalized acrylamides" when sourcing this material.

Future directions for CAS No. 2361657-39-6 research may include exploration of its photophysical properties or development as a monomer for specialty polymers. The intersection of spirocyclic architectures with polymerizable groups represents an active area of materials science investigation, particularly for applications requiring precise control over molecular architecture.